Cas no 1342594-75-5 (5-ethoxypyrazine-2-carbonitrile)

• Product Name: 5-ethoxypyrazine-2-carbonitrile
• CAS No: 1342594-75-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4590410
• PubChem ID: 64271733
• Update Time: 2025-06-25

5-ethoxypyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-ethoxypyrazine-2-carbonitrile
• 2-Pyrazinecarbonitrile, 5-ethoxy-

• Inchi： 1S/C7H7N3O/c1-2-11-7-5-9-6(3-8)4-10-7/h4-5H,2H2,1H3
• InChI Key： ZFRRUMMFNAJPQA-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(OCC)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-ethoxypyrazine-2-carbonitrile

Comprehensive Guide to 5-Ethoxypyrazine-2-carbonitrile (CAS No. 1342594-75-5): Properties, Applications, and Industry Insights

5-Ethoxypyrazine-2-carbonitrile (CAS No. 1342594-75-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique pyrazine backbone and functional groups. This heterocyclic nitrile derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. With the rise of precision medicine and sustainable agriculture, researchers are increasingly exploring pyrazine-based compounds like this for their potential in drug discovery and crop protection formulations.

The molecular structure of 5-ethoxypyrazine-2-carbonitrile combines an ethoxy group at the 5-position with a nitrile moiety at the 2-position of the pyrazine ring. This configuration enables diverse chemical transformations, including nucleophilic substitutions and cyclization reactions. Recent studies highlight its utility in constructing biologically active molecules, particularly in developing kinase inhibitors and antimicrobial agents. The compound's CAS registry number 1342594-75-5 serves as a unique identifier for regulatory and procurement purposes across global chemical databases.

In the context of green chemistry trends, 1342594-75-5 has been investigated as a building block for environmentally benign synthesis routes. Its moderate polarity and stability under various conditions make it suitable for microwave-assisted reactions and flow chemistry applications – two areas dominating modern process optimization discussions. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, with purity standards often exceeding 98% for research-grade material.

The agrochemical sector shows particular interest in 5-ethoxypyrazine-2-carbonitrile derivatives as potential precursors for novel plant growth regulators. With increasing global focus on food security and crop yield enhancement, such specialty chemicals are being evaluated for their ability to modulate plant metabolic pathways. Meanwhile, in pharmaceuticals, the compound's hydrogen bond acceptor capacity makes it attractive for designing central nervous system (CNS) drugs – a therapeutic area experiencing significant R&D investment.

From a commercial perspective, suppliers typically offer CAS 1342594-75-5 in gram to kilogram quantities with customized packaging solutions. Storage recommendations generally suggest ambient to cool conditions in tightly sealed containers, reflecting the compound's sensitivity to moisture and prolonged heat exposure. Safety data sheets emphasize standard laboratory handling protocols, though it doesn't fall under hazardous material classifications that would restrict international shipping.

Emerging applications in material science are exploring the compound's potential as a ligand in coordination chemistry or as a monomer for functional polymers. Its electron-withdrawing nitrile group and aromatic system could contribute to developing advanced materials with tailored electronic properties – particularly relevant for organic semiconductors research. These interdisciplinary opportunities align with current industry-academia collaboration trends addressing technological challenges in energy and electronics sectors.

Analytical method development for 5-ethoxypyrazine-2-carbonitrile often focuses on reverse-phase HPLC with UV detection, typically showing optimal absorbance around 270-290 nm. Researchers frequently inquire about chromatographic separation conditions and mass spectrometry fragmentation patterns when working with this compound, reflecting the growing importance of analytical characterization in quality control workflows. Spectral libraries increasingly include reference data for 1342594-75-5 to support compound identification in complex matrices.

Patent literature reveals expanding intellectual property around pyrazine-2-carbonitrile derivatives, with 1342594-75-5 appearing in several applications related to kinase inhibition and metabolic disorder treatments. This aligns with biomarker-driven drug development approaches that dominate current pharmaceutical innovation. The compound's structure-activity relationship (SAR) studies frequently appear in medicinal chemistry publications, particularly exploring modifications to its ethoxy and nitrile functionalities.

For synthetic chemists, the most common queries about 5-ethoxypyrazine-2-carbonitrile involve selective functionalization strategies and protecting group compatibility. Online forums and Q&A platforms show active discussions about optimizing yields in nucleophilic aromatic substitution reactions using this substrate. These technical conversations reflect the compound's role in addressing synthetic challenges in complex molecule construction – a persistent theme in organic chemistry research.

Market analysts note steady growth in demand for high-purity 1342594-75-5, driven by pharmaceutical outsourcing trends and contract research organizations expanding their building block libraries. Quality specifications increasingly require comprehensive genotoxic impurity profiling and residual solvent analysis, mirroring regulatory expectations for GMP intermediates. This evolution underscores the compound's transition from academic curiosity to commercially significant intermediate in the fine chemicals sector.